N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide

• IUPAC Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C20H17N3O2S2/c1-2-25-15-7-3-8-16-18(15)22-20(27-16)23(13-14-6-4-10-21-12-14)19(24)17-9-5-11-26-17/h3-12H,2,13H2,1H3
• InChI Key: XDSJXKLNAHGFRZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N(CC3=CN=CC=C3)C(=O)C4=CC=CS4
• Molecular Formula: C20H17N3O2S2
• Molecular Weight: 395.5 g/mol

Description

N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

• Co(II) Complexes Synthesis : Co(II) complexes of similar compounds were synthesized, characterized by elemental analysis, FT-IR, electronic, EI mass, Powder XRD spectra, and magnetic moment. These complexes showed potential in fluorescence quenching studies (Vellaiswamy & Ramaswamy, 2017).
• Heterocyclic Synthesis : Compounds involving similar structures have been used in the synthesis of various heterocyclic compounds, demonstrating a wide range of reactivity with nitrogen nucleophiles (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).
• Thiopeptide Antibiotic Synthesis : Similar compounds are used in the total synthesis of thiopeptide antibiotics, highlighting their role in developing biologically active molecules (Hughes, Thompson, Alcaraz, & Moody, 2005).

Biological Activity

• Antimicrobial Activities : Certain compounds related to the queried chemical have shown antimicrobial activities, particularly against bacterial and fungal strains, suggesting their potential use in developing new antimicrobial agents (Wardkhan, Youssef, Hamed, & Ouf, 2008).
• Cancer Cell Line Studies : These compounds have been evaluated for in vitro cytotoxicity in human breast cancer cell lines, indicating their potential as anticancer agents (Mohareb, Abdallah, & Abdelaziz, 2014).

Chemical Properties and Applications

• Fluorescence and Optical Properties : Complexes of similar structures have been studied for their fluorescence quenching properties with certain dyes, suggesting applications in material sciences (Witalewska, Wrona-Piotrowicz, & Zakrzewski, 2019).
• Corrosion Inhibition : Related compounds have been studied for their corrosion inhibition performance on mild steel, suggesting their potential use in industrial applications (Chaitra, Shetty Mohana, & Tandon, 2016).